Benzyl[2-(cyclohex-2-en-1-yl)ethyl]amine

• IUPAC Name: N-benzyl-2-cyclohex-2-en-1-ylethanamine
• InChI: InChI=1S/C15H21N/c1-3-7-14(8-4-1)11-12-16-13-15-9-5-2-6-10-15/h2-3,5-7,9-10,14,16H,1,4,8,11-13H2
• InChI Key: UTZUMVTWACRPMS-UHFFFAOYSA-N
• Canonical SMILES: C1CC=CC(C1)CCNCC2=CC=CC=C2
• Molecular Formula: C15H21N
• Molecular Weight: 215.33 g/mol

Description

Benzyl[2-(cyclohex-2-en-1-yl)ethyl]amine is a chemical compound with the molecular formula C15H21N. It has a molecular weight of 215.33.

Molecular Structure Analysis

The InChI code for this compound is 1S/C15H21N/c1-3-7-14 (8-4-1)11-12-16-13-15-9-5-2-6-10-15/h2-3,5-7,9-10,14,16H,1,4,8,11-13H2. This indicates the specific arrangement of atoms in the molecule. More detailed structural analysis would require additional resources such as crystallography or NMR data.

Physical And Chemical Properties Analysis

This compound is a liquid at room temperature. It has a molecular weight of 215.33. More detailed physical and chemical properties would require additional resources.

Scientific Research Applications

Rate Acceleration in Polar Solvents

A study by Aggarwal et al. (2002) found that the Baylis-Hillman reaction, which could potentially involve compounds similar to Benzyl[2-(cyclohex-2-en-1-yl)ethyl]amine, experiences substantial acceleration in polar solvents like water and formamide. This suggests the compound's utility in facilitating chemical reactions under specific solvent conditions, emphasizing the role of hydrogen bonding over hydrophobic effects in reaction rate acceleration (Aggarwal et al., 2002).

Mechanism of Amide Formation

Nakajima and Ikada (1995) explored the mechanism of amide formation in aqueous media, which could be relevant for understanding the reactivity of this compound in bioconjugation reactions. Their findings contribute to our understanding of how such compounds react under bioconjugation conditions, highlighting the stability and activity of carbodiimide in different pH conditions (Nakajima & Ikada, 1995).

Synthesis of Thiazolidinone Derivatives

Hajighasemi et al. (2022) demonstrated the synthesis of benzylidene-2-(benzo[d]thiazol-2-ylimino) thiazolidin-4-one derivatives using a one-pot approach with Fe3O4–cysteine as a catalyst. This research indicates the potential of this compound in the synthesis of complex organic molecules, offering insights into its role in catalyzing reactions and contributing to chemical waste reduction (Hajighasemi et al., 2022).

Safety and Hazards

Benzyl[2-(cyclohex-2-en-1-yl)ethyl]amine is classified as a hazardous substance. It has been assigned the GHS07 pictogram, with the signal word "Warning". Hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray and washing hands thoroughly after handling.